Cas no 18859-06-8 ( )

• Product Name: &nbsp
• CAS No: 18859-06-8
• MF: C₁₆H₁₅NO₂
• MW: 253.295804262161
• CID: 907534
• PubChem ID: 309995
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 4-(3-phenoxypropoxy)benzonitrile
• 4-(3-Phenoxy-propoxy)-benzonitril
• 4-(3-phenoxy-propoxy)-benzonitrile
• 4-(3-Phenoxy-propyloxy)-benzonitril
• AC1L7GAY
• cyanophenol
• NSC212472
• 18859-06-8
• NSC-212472
• AKOS008873505
• DTXSID60309647
•  

• Inchi： 1S/C16H15NO2/c17-13-14-7-9-16(10-8-14)19-12-4-11-18-15-5-2-1-3-6-15/h1-3,5-10H,4,11-12H2
• InChI Key： SCDIVQQIJXIFKD-UHFFFAOYSA-N
• SMILES： O(C1C=CC(C#N)=CC=1)CCCOC1C=CC=CC=1

Computed Properties

• Exact Mass: 253.11035
• Monoisotopic Mass: 253.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 42.2Ų

Experimental Properties

• PSA: 42.25